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Compound of Interest

Compound Name: GSK1104252A

Cat. No.: B1672349 Get Quote

Despite a comprehensive search for the mechanism of action, preclinical, and clinical data for

the compound designated GSK1104252A, no specific information was found in the public

domain. This suggests that GSK1104252A may be an internal GlaxoSmithKline identifier for a

compound that has not been publicly disclosed, is in a very early stage of development, or the

identifier may be inaccurate.

Extensive searches for "GSK1104252A" did not yield any relevant scientific literature, clinical

trial registrations, or corporate disclosures detailing its molecular target, signaling pathways, or

pharmacological effects. Information available pertains to other GSK compounds, none of

which are identified as GSK1104252A.

Without any foundational data on the compound's biological activity, it is not possible to provide

the requested in-depth technical guide, including summaries of quantitative data, detailed

experimental protocols, or visualizations of signaling pathways.

Researchers, scientists, and drug development professionals seeking information on this

compound are advised to verify the identifier. If the interest in this specific compound stems

from a confidential source, the relevant documentation would be the appropriate reference for

its mechanism of action. At present, no public information is available to fulfill the detailed

requirements of the request.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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